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Compound of Interest

Compound Name: 4'-(Trifluoromethyl)acetophenone

Cat. No.: B133978 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 4'-
(Trifluoromethyl)acetophenone, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

proper chemical management.

Hazard Summary
4'-(Trifluoromethyl)acetophenone is a chemical that can cause significant irritation. It is

classified as causing skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[1][2] It is harmful if swallowed (H302) and harmful to aquatic life

with long-lasting effects (H412).[1] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against exposure.

The following PPE is required when handling 4'-(Trifluoromethyl)acetophenone:
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[1][3] A face shield

may be necessary for splash-

prone operations.

To prevent eye contact which

can cause serious irritation.[1]

[2][4][5]

Skin Protection

Chemical-resistant nitrile

gloves.[6] A lab coat or other

protective clothing to prevent

skin exposure is also

necessary.[6][7]

To avoid skin contact which

causes irritation.[1][2][4][5]

Contaminated clothing should

be removed and washed

before reuse.[2][5]

Respiratory Protection

A NIOSH/MSHA-approved

dust respirator (such as a type

N95) should be used,

especially where dust

formation is possible.[6][8]

Work should be conducted in a

well-ventilated area, preferably

in a chemical fume hood.[1][2]

[4]

To prevent inhalation which

may cause respiratory tract

irritation.[1][2][4]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial to minimize risks.

Preparation:

Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.[3]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible.[4][7]
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PPE Donning: Put on all required PPE (lab coat, nitrile gloves, and safety glasses/goggles)

before handling the chemical.[3][6]

Handling:

Avoid Contact: Avoid all personal contact with the chemical, including inhalation of dust or

vapors.[1]

Ventilation: Use only in a well-ventilated area or outdoors.[1][2][4]

Prohibited Actions: Do not eat, drink, or smoke when using this product.[1]

Container Management: Keep the container tightly closed when not in use.[2][4]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][4][5]

Storage:

Container: Store in the original, tightly sealed container in a dry, cool, and well-ventilated

place.[2][3][4]

Incompatibilities: Keep away from strong oxidizing agents and reducing agents.[4]

Ignition Sources: Store away from heat, sparks, and open flames.[4][7]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation: Collect waste 4'-(Trifluoromethyl)acetophenone and any

contaminated materials (e.g., gloves, weighing paper) in a designated, properly labeled, and

sealed waste container.

Container Management: Do not dispose of the chemical in drains or waterways.[1] Empty

containers may still contain chemical residues and should be treated as hazardous.[1][7]
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Final Disposal: Dispose of the chemical waste through a licensed disposal company.[3] One

approved method is to dissolve or mix the material with a combustible solvent and burn it in

a chemical incinerator equipped with an afterburner and scrubber.[3] Always consult with

your institution's environmental health and safety (EHS) department for specific disposal

protocols.

Quantitative Data
Property Value Reference

Molecular Formula C9H7F3O [1][6][8]

Molecular Weight 188.15 g/mol [6][8]

CAS Number 709-63-7 [1][2][4]

Melting Point 30 - 33 °C / 86 - 91.4 °F [4]

Boiling Point
79 - 80 °C / 174.2 - 176 °F @ 8

mmHg
[4]

Flash Point 84 °C / 183.2 °F (closed cup) [4][8]

LogKOW (Bioaccumulation) 2.6366 (LOW) [1]

KOC (Mobility in soil) 329.7 (LOW) [1]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 4'-
(Trifluoromethyl)acetophenone.
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Caption: Workflow for Safe Handling and Disposal of 4'-(Trifluoromethyl)acetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC7490_msds.pdf
https://www.echemi.com/sds/4-trifluoromethylacetophenone-pid_Rock15979.html
https://www.chemicalbook.com/msds/4-trifluoromethyl-acetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://und-nd.newlook.safeschoolssds.com/document/view/96ee579f-dae9-4c63-872d-0575359a70c3/097cdc55-9ee7-4dba-9d2a-e7bb5d0b4076/4%E2%80%B2-(Trifluoromethyl)acetophenone,%20Aldrich%20233188
https://images-na.ssl-images-amazon.com/images/I/41Y5ohyo6bL.pdf
https://pim-resources.coleparmer.com/sds/31718.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/233188
https://www.benchchem.com/product/b133978#personal-protective-equipment-for-handling-4-trifluoromethyl-acetophenone
https://www.benchchem.com/product/b133978#personal-protective-equipment-for-handling-4-trifluoromethyl-acetophenone
https://www.benchchem.com/product/b133978#personal-protective-equipment-for-handling-4-trifluoromethyl-acetophenone
https://www.benchchem.com/product/b133978#personal-protective-equipment-for-handling-4-trifluoromethyl-acetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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